3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid

• IUPAC Name: 3-[[(E)-3-phenyl-2-[[(E)-3-phenylprop-2-enoyl]amino]prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C25H20N2O4/c28-23(15-14-18-8-3-1-4-9-18)27-22(16-19-10-5-2-6-11-19)24(29)26-21-13-7-12-20(17-21)25(30)31/h1-17H,(H,26,29)(H,27,28)(H,30,31)/b15-14+,22-16+
• InChI Key: MCOSTICOGVRXAM-SWFHOVNTSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC(=CC2=CC=CC=C2)C(=O)NC3=CC=CC(=C3)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol

Description

3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid, also known as CAPABA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. CAPABA is a derivative of cinnamic acid and belongs to the class of benzamides.

Mechanism of Action

3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid exerts its therapeutic effects by inhibiting the activity of various enzymes and signaling pathways in the body. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes that regulate gene expression and play a role in various diseases.
Biochemical and physiological effects:
3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has been found to exhibit various biochemical and physiological effects in the body. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has also been found to induce apoptosis (programmed cell death) in cancer cells and reduce the growth of tumors in animal models. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has also been found to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has several advantages for lab experiments. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid is stable under normal laboratory conditions and can be easily synthesized in large quantities. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid is also relatively non-toxic and has low side effects. However, 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has some limitations for lab experiments. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has low solubility in water, which can limit its use in certain experiments. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid also has low bioavailability, which can limit its use in in vivo studies.

Future Directions

3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has potential for further research in various scientific fields. Some future directions for 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid research include:
1. Studying the effect of 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid on other enzymes and signaling pathways in the body.
2. Developing novel formulations of 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid to improve its solubility and bioavailability.
3. Studying the effect of 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid on other diseases such as diabetes and cardiovascular disease.
4. Investigating the potential use of 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid as a drug delivery system.
5. Studying the effect of 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid on the gut microbiome and its potential use as a prebiotic.
Conclusion:
In conclusion, 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has several advantages for lab experiments but also has some limitations. Future research directions for 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid include studying its effect on other enzymes and signaling pathways, developing novel formulations, and investigating its potential use as a drug delivery system and prebiotic.

Synthesis Methods

3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid can be synthesized by the reaction of cinnamic acid with 3-aminobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid as a white crystalline powder with a melting point of 211-213°C.

Scientific Research Applications

3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has been studied for its potential therapeutic properties in various scientific research fields. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. 3-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoic acid has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.